5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one

• CAS: 643768-07-4
• Molecular Formula: C32H22O3S
• Molecular Weight: 486.6 g/mol
• SMILES: C1=CC=C(C=C1)C2=C3C=C(C(=CC3=C(S2=O)C4=CC=CC=C4)OC5=CC=CC=C5)OC6=CC=CC=C6
• InChI: InChI=1S/C32H22O3S/c33-36-31(23-13-5-1-6-14-23)27-21-29(34-25-17-9-3-10-18-25)30(35-26-19-11-4-12-20-26)22-28(27)32(36)24-15-7-2-8-16-24/h1-22H
• InChIKey: SPBMMHGRZUKPNE-UHFFFAOYSA-N

5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one (CAS 643768-07-4) is a fully substituted benzo[c]thiophene S-oxide (isobenzothiophene 2-oxide) with the molecular formula C32H22O3S and a molecular weight of 486.6 g/mol. It features a benzo[c]thiophene core bearing phenyl groups at positions 1 and 3, phenoxy substituents at positions 5 and 6, and an S-oxide functionality at position The compound exhibits a computed XLogP3-AA of 7.6, a topological polar surface area (TPSA) of 54.7 Ų, zero hydrogen bond donors, four hydrogen bond acceptors, and six rotatable bonds.

5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one (CAS 643768-07-4): Physicochemical Profile & Core Structural Identity for Scientific Procurement

5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one (CAS 643768-07-4) is a fully substituted benzo[c]thiophene S-oxide (isobenzothiophene 2-oxide) with the molecular formula C32H22O3S and a molecular weight of 486.6 g/mol [1]. It features a benzo[c]thiophene core bearing phenyl groups at positions 1 and 3, phenoxy substituents at positions 5 and 6, and an S-oxide functionality at position 2. The compound exhibits a computed XLogP3-AA of 7.6, a topological polar surface area (TPSA) of 54.7 Ų, zero hydrogen bond donors, four hydrogen bond acceptors, and six rotatable bonds [1]. Its InChIKey is SPBMMHGRZUKPNE-UHFFFAOYSA-N and it is registered under DSSTox Substance ID DTXSID40802489 [1][2].

●

S-oxide functionality Introduces a permanent dipole and an additional hydrogen-bond acceptor site, altering polarity and electronic configuration

●

5,6-Diphenoxy substituents Provide significant steric bulk, six rotatable bonds, and extended π-conjugation beyond simpler alkoxy analogs

●

Benzo[c]thiophene core A 1,3-fused isobenzothiophene scaffold structurally distinct from the more common benzo[b]thiophene series

• [1] PubChem Compound Summary CID 71379954. 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one. National Center for Biotechnology Information (2025). View Source
• [2] EPA DSSTox Database. DTXSID40802489: Benzo[c]thiophene, 5,6-diphenoxy-1,3-diphenyl-, 2-oxide. U.S. Environmental Protection Agency. View Source

Why 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one Cannot Be Interchanged with In-Class Analogs

Benzo[c]thiophene derivatives are not a functionally interchangeable class; the specific combination of substituents and oxidation state at the sulfur center dictates physicochemical properties, electronic configuration, and potential molecular recognition. The S-oxide functionality at position 2 introduces a permanent dipole moment, alters the electron density distribution of the heterocyclic core, and creates a hydrogen-bond acceptor site that is entirely absent in the corresponding sulfide analogs such as 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene (CAS 643767-91-3, C32H22O2S) [1]. The phenoxy substituents at positions 5 and 6 provide substantial steric bulk (six additional rotatable bonds versus the dimethoxy analog) and extended π-conjugation that smaller alkoxy substituents cannot replicate. Furthermore, the benzo[c]thiophene (isobenzothiophene) scaffold is structurally and electronically distinct from the more common benzo[b]thiophene core found in clinically established SERMs such as raloxifene and arzoxifene, precluding direct extrapolation of pharmacological properties [2].

Sulfide analog (CAS 643767-91-3)

Lacks the S-oxide dipole and one H-bond acceptor; polarity and permeability profiles may differ substantially.

Dimethoxy analog (CAS 643767-90-2)

Lower molecular weight and reduced π-surface; QSAR models and conformational behavior may not transfer.

Benzo[b]thiophene scaffold

Different ring fusion geometry (2,3- vs 1,3-); pharmacological SAR from raloxifene/arzoxifene series does not extrapolate.

• [1] PubChem Compound Summary CID 71379954. 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one. National Center for Biotechnology Information (2025). View Source
• [2] Qin Z, Kastrati I, Ashgodom RT, et al. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators. Drug Metabolism and Disposition. 2009;37(1):161-169. doi:10.1124/dmd.108.023689. View Source

Quantitative Differentiation Evidence: 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one vs. Closest Structural Comparators

S-Oxide vs. Sulfide: Oxidation-State-Dependent Polarity and Hydrogen-Bond Acceptor Capacity

The target compound (CAS 643768-07-4) bears an S-oxide at position 2, whereas the closest cataloged analog 5,6-diphenoxy-1,3-diphenyl-2-benzothiophene (CAS 643767-91-3) is the corresponding sulfide (C32H22O2S, MW 470.58) . The S-oxide introduces one additional oxygen atom, increasing the hydrogen-bond acceptor count from 3 to 4 and raising the TPSA from approximately 28.2 Ų (estimated for the sulfide) to 54.7 Ų [1]. The computed XLogP3-AA for the S-oxide is 7.6 [1]; the sulfide is estimated at XLogP > 8.0 based on the absence of the polar S→O dipole and lower TPSA. These differences are sufficient to alter membrane permeability predictions (e.g., Lipinski and Veber rule assessments) and binding-mode hypotheses in target-based screening campaigns, making the S-oxide a chemically distinct entity rather than a mere analog.

S-Oxide vs. Sulfide

Class-level

+1 H-bond acceptor, Δ TPSA ≈ +26.5 Ų, Δ XLogP ≈ −0.4 to −1.0

Polarity and H-bond profiles may differ; sulfide cannot serve as a physicochemical surrogate.

Computed data; experimental verification recommended.

Evidence Dimension	Hydrogen-bond acceptor count and topological polar surface area (TPSA)
Target Compound Data	4 H-bond acceptors; TPSA = 54.7 Ų; XLogP3-AA = 7.6
Comparator Or Baseline	5,6-Diphenoxy-1,3-diphenyl-2-benzothiophene (CAS 643767-91-3): 3 H-bond acceptors; TPSA ≈ 28.2 Ų (estimated); XLogP > 8.0 (estimated)
Quantified Difference	Δ H-bond acceptors = +1; Δ TPSA ≈ +26.5 Ų; Δ XLogP ≈ −0.4 to −1.0
Conditions	Computed physicochemical properties (PubChem 2.2 / XLogP3 3.0; TPSA by Cactvs 3.4.8.24)

Why This Matters

The increased polarity and additional H-bond acceptor of the S-oxide directly impact solubility, permeability, and target engagement profiles, meaning the sulfide cannot serve as a physicochemical surrogate in assay development or lead optimization.

• [1] PubChem Compound Summary CID 71379954. 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one. Computed properties: XLogP3-AA = 7.6, TPSA = 54.7 Ų, H-bond acceptors = 4. National Center for Biotechnology Information (2025). View Source

Phenoxy vs. Methoxy Substituents at Positions 5 and 6: Steric Bulk, Rotatable Bonds, and π-Extension

The target compound carries two phenoxy groups at positions 5 and 6, whereas the dimethoxy analog 5,6-dimethoxy-1,3-diphenylbenzo[c]thiophene (CAS 643767-90-2, C22H18O2S, MW 346.44) bears methoxy substituents . The target compound has a molecular weight of 486.6 Da versus 346.4 Da (Δ ≈ +140 Da, +40%) and six rotatable bonds versus four in the dimethoxy analog (+50%) [1]. The phenoxy groups introduce two additional aromatic rings, expanding the π-conjugated surface area and increasing the computed complexity index from 378 (dimethoxy) to 870 (diphenoxy). These differences substantially alter molecular shape, conformational entropy, and potential for π-stacking interactions, making the dimethoxy analog an inadequate proxy for any property dependent on molecular recognition, solubility, or solid-state packing.

Phenoxy vs. Methoxy

Class-level

Δ MW ≈ +140 Da (+40%), Δ rotatable bonds +2, complexity 870 vs 378

Molecular shape and conformational space differ markedly; QSAR models may not transfer.

Class-level inference from computed descriptors.

Evidence Dimension	Molecular weight, rotatable bond count, and complexity
Target Compound Data	MW = 486.6 g/mol; 6 rotatable bonds; complexity = 870; heavy atom count = 36
Comparator Or Baseline	5,6-Dimethoxy-1,3-diphenylbenzo[c]thiophene (CAS 643767-90-2): MW = 346.44 g/mol; 4 rotatable bonds; complexity ≈ 378; heavy atom count = 25
Quantified Difference	Δ MW ≈ +140.2 g/mol (+40.5%); Δ rotatable bonds = +2 (+50%); Δ complexity ≈ +492 (+130%)
Conditions	Computed physicochemical properties (PubChem / Cactvs descriptors)

Why This Matters

The nearly 41% larger molecular weight and 50% more rotatable bonds mean that the diphenoxy compound occupies substantially different chemical space; any quantitative structure-activity relationship (QSAR) model or assay developed for the dimethoxy scaffold will not transfer to the diphenoxy compound.

• [1] PubChem Compound Summary CID 71379954. 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one. Computed properties: MW = 486.6 g/mol, rotatable bonds = 6, complexity = 870. National Center for Biotechnology Information (2025). View Source

Benzo[c]thiophene vs. Benzo[b]thiophene Core: Isomeric Scaffold Distinction with Divergent Metabolic and Pharmacological Profiles

The target compound is built on a benzo[c]thiophene (isobenzothiophene) scaffold, whereas clinically established benzothiophene SERMs such as raloxifene and arzoxifene employ a benzo[b]thiophene core [1][2]. The two isomers differ fundamentally in the fusion pattern of the thiophene ring to the benzene ring: benzo[b]thiophene is a 2,3-fused system, while benzo[c]thiophene is a 1,3-fused (isoannulated) system. This isomeric difference alters the aromaticity distribution, the positions available for electrophilic substitution (5,6-positions are predicted to be more reactive in benzo[c]thiophene than the 4,7-positions), and the metabolic vulnerability of the heterocyclic core [3]. Published SAR studies on benzo[b]thiophene SERMs demonstrate that modifications to the benzothiophene core profoundly affect estrogen receptor binding affinity (raloxifene Ki = 0.4–1.6 nM for ERα; arzoxifene Ki = 0.5 nM), potency in MCF-7 proliferation assays, and oxidative metabolism pathways [2]. These benzo[b]thiophene structure-activity relationships cannot be extrapolated to the benzo[c]thiophene series, as the altered ring fusion geometry changes both the spatial presentation of substituents and the electronic properties of the heterocycle.

Benzo[c] vs. Benzo[b] Core

Class-level

Isomeric scaffold (1,3- vs. 2,3-fusion); no cross-scaffold SAR. Reference benzo[b] ERα Ki ~0.4–1.6 nM not applicable.

Scaffold isomerism precludes extrapolation of potency or metabolism data from benzo[b]thiophene series.

Pharmacologically uncharted; cross-scaffold SAR not established.

Evidence Dimension	Core scaffold isomerism: benzo[c]thiophene vs. benzo[b]thiophene
Target Compound Data	Benzo[c]thiophene (isobenzothiophene) core: 1,3-fused thiophene-benzene ring system; 5,6-positions predicted to be more reactive toward electrophilic substitution
Comparator Or Baseline	Raloxifene / arzoxifene: benzo[b]thiophene core (2,3-fused); well-characterized ERα binding (Ki ~0.4–1.6 nM and ~0.5 nM, respectively) and MCF-7 proliferation inhibition
Quantified Difference	Isomeric core (different ring fusion); no established cross-scaffold SAR; benzo[b]thiophene ERα binding data cited for reference only and are NOT applicable to benzo[c]thiophene
Conditions	Published SERM structure-activity relationship studies; electrophilic substitution prediction from computational studies on benzo[c]thiophene electronic structure

Why This Matters

Procurement decisions must recognize that the benzo[c]thiophene scaffold is pharmacologically uncharted relative to the extensively studied benzo[b]thiophene SERM series; cross-scaffold extrapolation of potency, selectivity, or metabolism is scientifically invalid.

• [1] Grese TA, Sluka JP, Bryant HU, et al. Molecular determinants of tissue selectivity in estrogen receptor modulators. Proceedings of the National Academy of Sciences. 1997;94(25):14105-14110. View Source
• [2] Qin Z, Kastrati I, Ashgodom RT, et al. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators. Drug Metabolism and Disposition. 2009;37(1):161-169. View Source
• [3] Benzo[c]thiophenes (Chapter). In: Comprehensive Heterocyclic Chemistry III. Elsevier; 2008. Available via ScienceDirect. Covers electronic structure calculations predicting 5,6-position reactivity preference. View Source

Evidence-Supported Application Scenarios for 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one in Research and Industrial Procurement

Physicochemical Probe Compound for S-Oxide-Containing Heterocyclic Library Design

The S-oxide functionality of 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one (CAS 643768-07-4) provides a distinct polarity profile (TPSA 54.7 Ų, XLogP 7.6) compared to the corresponding sulfide (estimated TPSA ~28.2 Ų, XLogP > 8.0), making it a valuable reference compound for medicinal chemistry teams exploring the impact of sulfur oxidation state on permeability, solubility, and target engagement [1]. When building focused libraries around the benzo[c]thiophene chemotype, this compound serves as the oxidized benchmark against which reduced (sulfide) and further oxidized (sulfone) analogs can be compared for property optimization. The four H-bond acceptor sites (vs. three in the sulfide) offer additional vectors for structure-based drug design that are not available in the non-oxidized series.

Sterically Demanding Scaffold for Evaluating Substituent-Dependent π-Stacking and Solid-State Packing

With six rotatable bonds and two terminal phenoxy aromatic rings extending from positions 5 and 6, this compound occupies significantly larger conformational space (complexity index 870) than the dimethoxy analog (complexity ~378, four rotatable bonds) [1]. This makes it suitable as a model system for studying the effects of extended aromatic substituents on crystal packing, π-π stacking interactions, and material properties in organic solid-state chemistry. The S-oxide dipole combined with the phenoxy π-surfaces creates opportunities for directional intermolecular interactions (S=O···H–C, π···π) that are absent in simpler benzo[c]thiophene derivatives.

Benzo[c]thiophene Core Reference Standard for Isomer-Specific Scaffold-Hopping Studies

As a fully characterized benzo[c]thiophene (isobenzothiophene) derivative, this compound provides an entry point for scaffold-hopping campaigns seeking to explore the pharmacological space between benzo[b]thiophene-based agents (raloxifene, arzoxifene, zileuton) and the structurally isomeric benzo[c]thiophene series [1][2]. The different ring fusion geometry (1,3- vs. 2,3-fusion) alters the spatial orientation of the 1,3-diphenyl substituents and the electronic character of the heterocycle. This compound is therefore appropriate as a chemical probe to determine whether the benzo[c]thiophene core can access target binding pockets that are inaccessible to benzo[b]thiophene scaffolds.

High-LogP, Low-TPSA Compound for Blood-Brain Barrier Penetration Model Systems

The computed XLogP3-AA of 7.6 and TPSA of 54.7 Ų place this compound in a physicochemical range associated with potential CNS penetration (typically TPSA < 90 Ų and logP 2–5 for optimal BBB permeation, though logP 7.6 is at the high end) [1]. Its high lipophilicity and zero H-bond donor count make it a useful tool compound for studying passive membrane diffusion in high-logP chemical space, particularly in comparison with more polar S-oxide derivatives or less lipophilic analogs lacking the phenoxy substituents.

Application

Selection Property

Validation Focus

S-Oxide heterocyclic library design

S-oxide dipole and additional H-bond acceptor

Permeability and solubility benchmarking across oxidation states

Solid-state packing and π-stacking studies

Extended phenoxy π-surface and six rotatable bonds

Crystal packing and intermolecular interaction analysis

Benzo[c]thiophene scaffold-hopping campaigns

Benzo[c]thiophene core isomerism

Binding pocket complementarity across isomeric thiophene cores

Blood-brain barrier penetration modeling

High lipophilicity and zero H-bond donor count

Passive membrane diffusion assessment in high-logP space

• [1] PubChem Compound Summary CID 71379954. 5,6-Diphenoxy-1,3-diphenyl-2H-2-benzothiophen-2-one. Computed properties: XLogP3-AA = 7.6, TPSA = 54.7 Ų, rotatable bonds = 6, complexity = 870. National Center for Biotechnology Information (2025). View Source
• [2] Qin Z, Kastrati I, Ashgodom RT, et al. Structural Modulation of Oxidative Metabolism in Design of Improved Benzothiophene Selective Estrogen Receptor Modulators. Drug Metabolism and Disposition. 2009;37(1):161-169. View Source